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Quantitative Pharmacokinetic Profile of Amrubicin

The table below summarizes the key quantitative data for Amrubicin:

Parameter Value Details / Conditions

Volume of Distribution 1.4 times total body water [1] Moderate volume of distribution [1].

Protein Binding 82.0 - 85.3% [1] In patients with normal hepatic function [1].

91.3 - 97.1% [1] In patients with hepatic impairment [1].

Detailed Experimental Data and Methodologies

The data for Amrubicin's volume of distribution and protein binding comes from specific clinical and

preclinical studies.

Volume of Distribution: The value is reported as a multiple of total body water, indicating a moderate

distribution beyond the plasma compartment [1].
Protein Binding: A dedicated study was performed to investigate the plasma protein binding of

Amrubicin in two patient groups: those with hepatic impairment and those with normal liver function.
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The results showed a statistically significant difference, with higher binding observed in patients with

compromised liver function [1].

Pharmacokinetic Pathway and Experimental Workflow

The following diagram illustrates the key metabolic pathway of Amrubicin and the subsequent measurement

of its distribution and binding parameters.
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Diagram of Amrubicin metabolism and parameter analysis.

The primary metabolic pathway involves the reduction of Amrubicin by the enzyme cytoplasmic carbonyl

reductase to form its active metabolite, amrubicinol [1]. This metabolite is notable for its higher

concentration in red blood cells (RBCs) compared to plasma [1]. Following the formation and distribution of

amrubicinol, the key pharmacokinetic parameters, including volume of distribution and protein binding, are

analyzed.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b548596#amrubicin-volume-

of-distribution-and-protein-binding]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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